Cas no 91506-05-7 (Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-)

Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- is a halogenated aromatic compound featuring a bromo, chloro, methoxy, and methyl substituent on a benzene ring. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups allows for selective further derivatization, enhancing its utility in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its stability under standard conditions ensures ease of handling and storage. This compound is particularly useful in research and industrial applications requiring precise structural modifications of aromatic systems.

Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- structure

91506-05-7 structure

Product Name:Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-

CAS No:91506-05-7

MF:C₈H₈BrClO

MW:235.505520820618

MDL:MFCD11848451

CID:807267

PubChem ID:3021834

Update Time:2025-05-27

Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

- Benzene,5-bromo-1-chloro-2-methoxy-3-methyl-
- 4-Bromo-2-chloro-6-methylanisole
- 5-bromo-1-chloro-2-methoxy-3-methylbenzene
- CS-0193123
- E90621
- SCHEMBL931631
- MFCD11848451
- 91506-05-7
- EINECS 293-839-9
- DTXSID40238603
- NS00039399
- YSTRJVIMBHPGBW-UHFFFAOYSA-N
- A1-07296
- MDL： MFCD11848451
- Inchi： 1S/C8H8BrClO/c1-5-3-6(9)4-7(10)8(5)11-2/h3-4H,1-2H3
- InChI Key： YSTRJVIMBHPGBW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C)C=1)OC)Cl

Computed Properties

Exact Mass: 233.945
Monoisotopic Mass: 233.945
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.492
Boiling Point: 260.6°Cat760mmHg
Flash Point: 111.4°C
Refractive Index: 1.55

Benzene,5-bromo-1-chloro-2-methoxy-3-methyl- Pricemore >>

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